For laboratories requiring high-brisance explosives or precise histology stains, sourcing high-purity picric acid without metal contamination is challenging. Picric acid (CAS 88-89-1) solves this as the indispensable precursor for picrate salts and picramic acid, with detonation velocity 7,350 m/s surpassing TNT. It is essential for the Jaffe creatinine assay and Van Gieson stain, where no alternative provides equivalent reactivity. Supplied wetted with ≥30% water for safe handling, ensuring stability during storage and transport.
Picric acid, or 2,4,6-trinitrophenol (TNP), is a highly nitrated phenolic compound primarily utilized for its explosive properties, as a chemical intermediate, and as a specialized reagent in metallurgy and histology. Its high acidity for a phenol, coupled with its reactivity, makes it a key precursor for synthesizing various picrate salts and derivatives like picramic acid, which have distinct applications. However, its utility is balanced by significant handling considerations; dry picric acid is a primary explosive sensitive to shock and friction, and it readily forms highly sensitive metallic picrate salts with common metals like copper, lead, and zinc, necessitating specific storage and handling protocols, such as being kept wetted with water.
Substituting Picric Acid with seemingly similar compounds like 2,4-Dinitrophenol (DNP) or even its own salt, Ammonium Picrate, is often unfeasible due to critical differences in performance and reactivity. For energetic applications, Picric Acid's detonation velocity and explosive power surpass that of Trinitrotoluene (TNT), a common benchmark, due to a more favorable oxygen balance. Its ammonium salt, while less sensitive to impact, has a lower detonation velocity, making it suitable for different applications like armor-piercing shells where initial shock insensitivity is paramount. In laboratory settings, its unique acidity (pKa 0.3) and ability to form specific crystalline complexes are central to its function in creatinine assays and as a histological stain (e.g., Van Gieson stain), roles where less acidic or differently substituted nitrophenols would not provide the required reactivity or colorimetric response. Furthermore, its high reactivity with most common metals to form dangerously sensitive picrate salts is a key procurement and handling differentiator from more stable compounds like TNT.
Picric acid exhibits a significantly higher detonation velocity compared to the common military explosive Trinitrotoluene (TNT) and its own ammonium salt, Ammonium Picrate (Dunnite). At a test density of 1.70 g/cm³, picric acid's detonation velocity is 7,350 m/s, which is 6.5% faster than TNT at 6,900 m/s (1.60 g/cm³) and 2.8% faster than Ammonium Picrate at 7,150 m/s (1.60 g/cm³). This higher velocity contributes to greater brisance or shattering effect.
| Evidence Dimension | Detonation Velocity (m/s) |
| Target Compound Data | 7,350 (at 1.70 g/cm³ density) |
| Comparator Or Baseline | TNT: 6,900 (at 1.60 g/cm³); Ammonium Picrate: 7,150 (at 1.60 g/cm³) |
| Quantified Difference | +450 m/s vs. TNT; +200 m/s vs. Ammonium Picrate |
| Conditions | As-cast solid explosive at specified test density. |
For applications requiring high brisance and explosive power, picric acid offers a measurable performance advantage over the widely used TNT and its less sensitive ammonium salt.
A critical differentiator for procurement and process design is picric acid's high reactivity with common metals. It readily forms explosive picrate salts with metals such as copper, lead, zinc, and iron; these salts are often more shock-sensitive than picric acid itself. This reactivity is not observed with Trinitrotoluene (TNT), which lacks the acidic phenolic hydroxyl group. This property necessitates the use of specific containers (e.g., avoiding metal caps) and handling protocols (e.g., avoiding contact with concrete, which forms calcium picrate) to prevent the formation of dangerously unstable compounds.
| Evidence Dimension | Reactivity with Common Metals (e.g., Cu, Pb, Zn, Fe) |
| Target Compound Data | Forms highly shock-sensitive explosive salts (metal picrates) |
| Comparator Or Baseline | Trinitrotoluene (TNT): Does not form such salts due to the absence of an acidic proton. |
| Quantified Difference | Qualitative difference in chemical reactivity leading to significant safety and handling implications. |
| Conditions | Contact with metals, bases, concrete, or plaster under ambient conditions. |
This dictates material selection for storage, handling, and manufacturing, making picric acid unsuitable for direct contact with many common metals, a constraint not present with TNT.
Picric acid is a direct and essential precursor for the synthesis of picramic acid (2-amino-4,6-dinitrophenol) and its salts, such as sodium picramate, which are used in dye manufacturing. The synthesis involves a controlled partial reduction of one nitro group, a transformation not applicable to analogs like TNT. For example, sodium picramate can be prepared by reacting picric acid with sodium sulfide in an aqueous solution. This established synthesis pathway makes high-purity picric acid a critical raw material for these specific downstream products.
| Evidence Dimension | Suitability as a Precursor for Picramic Acid/Picramates |
| Target Compound Data | Direct, established synthesis route via partial reduction. |
| Comparator Or Baseline | Trinitrotoluene (TNT): Cannot be converted to picramic acid as it lacks the phenolic hydroxyl group and has a methyl group instead. |
| Quantified Difference | Qualitative difference in synthetic utility. |
| Conditions | Reaction with a reducing agent such as sodium sulfide. |
For buyers in the dye or specialty chemical industries, procuring picric acid is non-negotiable for the production of picramate-based compounds.
In Van Gieson staining techniques, picric acid's properties as a small, penetrating molecule are essential for its function as a counterstain. It effectively stains muscle and cytoplasm yellow, while a larger dye molecule in the mixture, acid fuchsin, displaces it from collagen, staining the collagen red. This differential staining provides critical contrast for histological analysis. Other nitrophenols lack this established, specific performance in a widely used staining protocol, which relies on the precise molecular size and binding affinities of picric acid.
| Evidence Dimension | Performance in Van Gieson Histological Stain |
| Target Compound Data | Stains muscle and cytoplasm yellow, providing sharp contrast to red-stained collagen. |
| Comparator Or Baseline | Other nitrophenols or general yellow dyes: Not established as effective substitutes in this specific, widely adopted protocol. |
| Quantified Difference | Provides the specific yellow counterstain essential for the diagnostic red/yellow contrast. |
| Conditions | Aqueous solution mixed with acid fuchsin, applied to fixed tissue sections. |
For histology and pathology labs, picric acid is procured specifically for its irreplaceable role in the Van Gieson method to differentiate connective tissue components.
Due to its detonation velocity of 7,350 m/s, which is demonstrably higher than that of TNT, picric acid is the indicated choice for applications where a high shattering effect (brisance) is a primary performance requirement. Its use is particularly relevant where maximum explosive power is needed and where process controls can safely manage its reactivity with metals.
As the direct and necessary precursor to picramic acid and its salts, high-purity picric acid is the mandatory starting material for manufacturers in the specialty dye and chemical industries. The established and efficient synthetic pathways rely on the unique chemical structure of picric acid for partial reduction to form these downstream products.
In clinical and research laboratories, picric acid is essential for specific, standardized analytical procedures. Its role in the Van Gieson stain to differentiate collagen from muscle is non-substitutable due to its specific molecular interactions. Similarly, it is used as a specialized etchant in metallurgy to reveal the microstructure of certain alloys, a function dependent on its defined chemical properties.
Picric acid is a key reagent in the Jaffe reaction, a long-established and widely used colorimetric method for quantifying creatinine levels in blood and urine samples. Its ability to form a distinctly colored complex with creatinine under specific conditions makes it the required compound for this diagnostic assay.
Explosive;Acute Toxic